5-(Hydroxyimino-methyl)-1H-pyrrole-2-carboxylic acid ethyl ester

• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• IUPAC Name: ethyl 5-(hydroxyiminomethyl)-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C8H10N2O3/c1-2-13-8(11)7-4-3-6(10-7)5-9-12/h3-5,10,12H,2H2,1H3
• InChI Key: GRRKKQVNXJIRDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(N1)C=NO

Description

5-(Hydroxyimino-methyl)-1H-pyrrole-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-formyl-1H-pyrrole-2-carboxylic acid ethyl ester (as prepared in the previous step, 300 mg, 1.80 mmol), hydroxylamine hydrochloride (560 mg, 8.10 mmol), ethanol (10 mL), sodium acetate (1.10 g, 13.4 mmol) and water (10 mL) was stirred at 90° C. for 30 min. The solvents were removed in vacuo and the solid was collected on a Buchner funnel and washed with water (10 mL) to yield 226 mg (69%) of the title compound as a white solid: LC-MS (ESI, m/z): Calcd. for C8H11N2O3, 183.1 (M+H); found: 183.0.